Cas no 90026-44-1 (1,3-Butanediol, 1-phenyl-, (1R,3S)-)

• Product Name: 1,3-Butanediol, 1-phenyl-, (1R,3S)-
• CAS No: 90026-44-1
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 796167
• PubChem ID: 10034965
• Update Time: 2025-04-19

1,3-Butanediol, 1-phenyl-, (1R,3S)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanediol, 1-phenyl-, (1R,3S)-
• (1R,3S)-1-phenylbutane-1,3-diol
• SCHEMBL3097213
• DTXSID20434449
• 90026-44-1

• Inchi： 1S/C10H14O2/c1-8(11)7-10(12)9-5-3-2-4-6-9/h2-6,8,10-12H,7H2,1H3/t8-,10+/m0/s1
• InChI Key： QTYZWFQTOYXFBL-WCBMZHEXSA-N
• SMILES： O[C@@H](C1C=CC=CC=1)C[C@H](C)O

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.5Ų